Cas no 2138538-15-3 (3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo1,2-apyridine)

• Product Name: 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo1,2-apyridine
• CAS No: 2138538-15-3
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 6003608
• PubChem ID: 165499769
• Update Time: 2025-07-19

3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo1,2-apyridine
• 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine
• EN300-1197261
• 2138538-15-3

• Inchi： 1S/C14H15BrN2O/c15-14-13(11-4-6-18-8-11)16-12-7-10(9-1-2-9)3-5-17(12)14/h3,5,7,9,11H,1-2,4,6,8H2
• InChI Key： HSKLYYFRPSIVLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C2COCC2)N=C2C=C(C=CN21)C1CC1

Computed Properties

• Exact Mass: 306.03678g/mol
• Monoisotopic Mass: 306.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.5Ų

Additional information on 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo1,2-apyridine

Introduction to 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-apyridine (CAS No. 2138538-15-3)

3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-apyridine, identified by its Chemical Abstracts Service (CAS) number 2138538-15-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both bromo and cyclopropyl substituents, along with an oxolane ring, imparts unique electronic and steric properties that make this molecule a promising candidate for further exploration in medicinal chemistry.

The imidazo[1,2-apyridine core is a privileged scaffold that has been extensively studied for its potential in developing small-molecule inhibitors targeting various biological pathways. Imidazopyridines exhibit a high degree of structural diversity, which allows for the optimization of pharmacokinetic properties and target specificity. The bromo substituent at the 7-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of derivatives with tailored biological activities. Additionally, the cyclopropyl group introduces steric hindrance, which can influence binding affinity and selectivity.

The oxolan-3-yl moiety attached at the 2-position of the imidazopyridine ring adds another layer of complexity to this molecule. Oxolane derivatives are known for their stability and ability to engage in specific interactions with biological targets. This functional group can enhance solubility and metabolic stability, making it an attractive feature for drug-like properties. The combination of these structural elements suggests that 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-apyridine could exhibit multiple modes of action, making it a versatile tool for investigating novel therapeutic strategies.

Recent advancements in computational chemistry and artificial intelligence have accelerated the discovery of bioactive molecules like 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-apyridine. Machine learning models have been trained on vast datasets of chemical structures and their biological activities to predict promising candidates for drug development. These models can identify structural features that correlate with specific biological outcomes, guiding synthetic chemists in designing molecules with enhanced efficacy and reduced toxicity. The bromo and cyclopropyl groups are particularly amenable to computational analysis, as they can be easily modified to optimize binding interactions with protein targets.

In the realm of medicinal chemistry, 3-bromo-7-cyclopropyl-2-(oxolan-3-yl)imidazo[1,2-apyridine has shown potential in several therapeutic areas. For instance, imidazopyridines have been explored as inhibitors of kinases and other enzymes involved in cancer progression. The bromo substituent allows for further derivatization to enhance target specificity, while the oxolane ring contributes to pharmacokinetic profiles favorable for drug development. Preclinical studies have demonstrated that derivatives of this scaffold can modulate signaling pathways critical for tumor growth and survival.

The cyclopropyl group in 3-bromo-7-cyclopropyl-2-(oxolan-3-yli midazo[1,2 -apyridine also plays a crucial role in determining its interaction with biological targets. Cyclopropane motifs are known to enhance binding affinity by introducing conformational constraints that improve fit within active sites. This feature has been exploited in the design of drugs targeting bacterial enzymes and viral proteases. The oxolane ring further contributes to these interactions by providing additional hydrogen bonding opportunities or hydrophobic pockets depending on the target protein.

Recent research has highlighted the importance of structure-based drug design in optimizing small-molecule inhibitors like 3-bromo -7 -cyc lo prop yl - 2 -( ox o lan - 3 - yl ) imid azo [ 1 , 2 - apy rid ine. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate how this compound interacts with its biological targets at an atomic level. These structural insights have guided medicinal chemists in making informed modifications to improve potency and selectivity. For example, tweaking the size or electronic properties of substituents can fine-tune binding interactions without compromising overall pharmacological activity.

The versatility of 3-bromo -7 -cyc lo prop yl - 2 -( ox o lan - 3 - yl ) imid azo [ 1 , 2 - apy rid ine extends beyond oncology applications; it has also been explored as a tool for investigating neurological disorders such as Alzheimer's disease and Parkinson's disease. Imidazopyridines can modulate neurotransmitter release by interacting with receptors or ion channels involved in synaptic transmission. The presence of both bromo and cyclopropyl groups provides multiple sites for functionalization aimed at enhancing target engagement while minimizing off-target effects.

In conclusion, 3-bromo -7 -cyc lo prop yl - 2 -( ox o lan - 3 - yl ) imid azo [ 1 , 2 - apy rid ine (CAS No. 2138538 -15 -3) represents a promising compound with significant potential in pharmaceutical research due to its unique structural features including an imidazo[1 , 2-apyr id ine core, bromo substituent, cyc lo prop yl group,and an oxolane ring . Its multifaceted interactions with biological targets make it an excellent candidate for further exploration through both experimental synthesis and computational modeling . As our understanding o f molecular recognition continues t o e volve , compounds like this one will play an increasingly important role i n dr ug d iscovery efforts worldwide .